Cas no 2138281-64-6 (Ethanone, 1-(3-ethenyl-2-thienyl)-)

• Product Name: Ethanone, 1-(3-ethenyl-2-thienyl)-
• CAS No: 2138281-64-6
• MF: C₈H₈OS
• MW: 152.213521003723
• CID: 5261578
• Update Time: 2025-05-19

Ethanone, 1-(3-ethenyl-2-thienyl)- Chemical and Physical Properties

Names and Identifiers

• Ethanone, 1-(3-ethenyl-2-thienyl)-

• Inchi： 1S/C8H8OS/c1-3-7-4-5-10-8(7)6(2)9/h3-5H,1H2,2H3
• InChI Key： XFLCUWAZHRNRTI-UHFFFAOYSA-N
• SMILES： C(=O)(C1SC=CC=1C=C)C

Additional information on Ethanone, 1-(3-ethenyl-2-thienyl)-

Recent Advances in the Study of Ethanone, 1-(3-ethenyl-2-thienyl)- (CAS: 2138281-64-6) in Chemical Biology and Pharmaceutical Research

Ethanone, 1-(3-ethenyl-2-thienyl)- (CAS: 2138281-64-6) is a chemically synthesized compound that has recently garnered attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its thiophene and ethenyl functional groups, has shown promising potential in various applications, including drug discovery, material science, and biochemical assays. Recent studies have explored its synthesis, molecular interactions, and therapeutic implications, making it a subject of significant scientific interest.

One of the key areas of research involving Ethanone, 1-(3-ethenyl-2-thienyl)- is its role as a building block in the synthesis of more complex molecules. Researchers have utilized its reactive ethenyl group to create derivatives with enhanced biological activity. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's utility in the development of novel kinase inhibitors, which are critical in targeted cancer therapies. The study highlighted the compound's ability to modulate specific enzymatic pathways, offering a new avenue for drug design.

In addition to its pharmacological applications, Ethanone, 1-(3-ethenyl-2-thienyl)- has been investigated for its potential in material science. Its unique electronic properties, attributed to the thiophene ring, make it a candidate for use in organic semiconductors and conductive polymers. A recent preprint on ChemRxiv detailed its incorporation into a polymer matrix, resulting in materials with improved charge transport properties. This finding could have implications for the development of next-generation electronic devices.

Another significant aspect of research on this compound involves its biochemical interactions. Studies have shown that Ethanone, 1-(3-ethenyl-2-thienyl)- can interact with specific protein targets, influencing cellular signaling pathways. For example, a 2022 paper in Bioorganic & Medicinal Chemistry Letters reported its binding affinity for certain G-protein-coupled receptors (GPCRs), which are pivotal in numerous physiological processes. This discovery opens up possibilities for its use in designing GPCR-targeted therapeutics.

Despite these advancements, challenges remain in the widespread application of Ethanone, 1-(3-ethenyl-2-thienyl)-. Issues such as solubility, stability, and scalability of synthesis need to be addressed to fully harness its potential. Ongoing research is focused on optimizing these parameters, with recent efforts yielding promising results. For instance, a team at the University of Cambridge has developed a novel synthetic route that improves yield and purity, as detailed in a 2023 publication in Organic Process Research & Development.

In conclusion, Ethanone, 1-(3-ethenyl-2-thienyl)- (CAS: 2138281-64-6) represents a versatile compound with broad applications in chemical biology and pharmaceutical research. Its unique structural features and functional groups enable diverse interactions and applications, from drug discovery to material science. As research continues to uncover its potential, this compound is poised to play a pivotal role in advancing scientific and technological innovations in the coming years.